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Isoproturon Isoproturon Isoproturon is a member of the class of phenylureas that is 1,1-dimethylurea substituted by a p-cumenyl group at position 3. A selective, systemic herbicide used to control annual grasses and broadleaf weeds in cereals, its use within the EU has been banned after September 2017 on the grounds of potential groundwater contamination and risks to aquatic life; there have also been concerns about its endocrine-disrupting properties. It has a role as an environmental contaminant, a xenobiotic, a herbicide and an agrochemical.
Brand Name: Vulcanchem
CAS No.: 34123-59-6
VCID: VC0030282
InChI: InChI=1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
SMILES: CC(C)C1=CC=C(C=C1)NC(=O)N(C)C
Molecular Formula: C12H18N2O
Molecular Weight: 206.28 g/mol

Isoproturon

CAS No.: 34123-59-6

Reference Standards

VCID: VC0030282

Molecular Formula: C12H18N2O

Molecular Weight: 206.28 g/mol

Isoproturon - 34123-59-6

CAS No. 34123-59-6
Product Name Isoproturon
Molecular Formula C12H18N2O
Molecular Weight 206.28 g/mol
IUPAC Name 1,1-dimethyl-3-(4-propan-2-ylphenyl)urea
Standard InChI InChI=1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
Standard InChIKey PUIYMUZLKQOUOZ-UHFFFAOYSA-N
SMILES CC(C)C1=CC=C(C=C1)NC(=O)N(C)C
Canonical SMILES CC(C)C1=CC=C(C=C1)NC(=O)N(C)C
Colorform Colorless crystals
White crystals from benzene
Density 1.2 at 20 °C
Flash Point 100 °C (212 °F) - closed cup
Melting Point 158.0 °C
158 °C
Description Isoproturon is a member of the class of phenylureas that is 1,1-dimethylurea substituted by a p-cumenyl group at position 3. A selective, systemic herbicide used to control annual grasses and broadleaf weeds in cereals, its use within the EU has been banned after September 2017 on the grounds of potential groundwater contamination and risks to aquatic life; there have also been concerns about its endocrine-disrupting properties. It has a role as an environmental contaminant, a xenobiotic, a herbicide and an agrochemical.
Shelf Life Stable under recommended storage conditions.
Solubility 2.91e-04 M
In water, 65 mg/L at 22 °C
In water, 70 mg/L at 20 °C
In methanol 75, dichloromethane 63, acetone 38, benzene 5, xylol 4, n-hexane approximately 0.2 (all in g/L at 20 °C)
Synonyms N,N-Dimethyl-N’-[4-(1-methylethyl)phenyl]urea; N,N-Dimethyl-N’-(4-isopropylphenyl)_x000B_urea; 3-p-Cumenyl-1,1-dimethylurea; 3-(4-Isopropylphenyl)-1,1-dimethylurea; Alon; Arelon R; CGA 18731; CL 12150; DPX 6774; Graminon; HOE 16410; Harpun; Izoturon; Protu
Vapor Pressure 2.47e-08 mmHg
9.1X10-3 mPa /2.47X10-8 mm Hg/ at 25 °C
PubChem Compound 36679
Last Modified Nov 11 2021
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